Cas no 1496648-74-8 (5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine)
5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1294622
- 3-Isopropyl-5-methoxy-1-methyl-1h-pyrazol-4-amine
- AKOS015352941
- 5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine
- CS-0283592
- 1496648-74-8
- 5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine
-
- Inchi: 1S/C8H15N3O/c1-5(2)7-6(9)8(12-4)11(3)10-7/h5H,9H2,1-4H3
- InChI Key: JPMNSEMRSFUAST-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(C(C)C)=NN1C)N
Computed Properties
- Exact Mass: 169.121512110g/mol
- Monoisotopic Mass: 169.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 53.1Ų
5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294622-1.0g |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1294622-50mg |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1294622-100mg |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 100mg |
$615.0 | 2023-09-30 | ||
| Enamine | EN300-1294622-250mg |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 250mg |
$642.0 | 2023-09-30 | ||
| Enamine | EN300-1294622-500mg |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 500mg |
$671.0 | 2023-09-30 | ||
| Enamine | EN300-1294622-1000mg |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 1000mg |
$699.0 | 2023-09-30 | ||
| Enamine | EN300-1294622-2500mg |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 2500mg |
$1370.0 | 2023-09-30 | ||
| Enamine | EN300-1294622-5000mg |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 5000mg |
$2028.0 | 2023-09-30 | ||
| Enamine | EN300-1294622-10000mg |
5-methoxy-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-amine |
1496648-74-8 | 10000mg |
$3007.0 | 2023-09-30 |
5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine
Research Brief on 5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine (CAS: 1496648-74-8): Recent Advances and Applications
The compound 5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine (CAS: 1496648-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is being investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its role in modulating various biological targets, including enzymes and receptors, highlighting its versatility in medicinal chemistry.
One of the key areas of interest is the compound's potential as a scaffold for kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine make it a promising candidate for the development of selective inhibitors. Recent in vitro studies have demonstrated its ability to interact with specific kinase domains, leading to the inhibition of aberrant signaling pathways associated with cancer progression.
In addition to its applications in kinase inhibition, this compound has also been investigated for its role in the synthesis of heterocyclic compounds with antimicrobial properties. Researchers have reported that derivatives of 5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine exhibit activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for the development of new antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular interactions.
Another notable development is the use of this compound in the design of fluorescent probes for biological imaging. Its unique chemical structure allows for the incorporation of fluorophores, enabling researchers to track cellular processes in real-time. Recent publications have highlighted its utility in studying intracellular signaling dynamics, particularly in the context of neurodegenerative diseases. The probe's stability and selectivity make it a valuable tool for both basic research and drug screening applications.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine derivatives. Issues such as bioavailability and metabolic stability need to be addressed to translate these discoveries into clinically viable therapeutics. Ongoing research is focused on structural modifications to enhance these properties while retaining the compound's biological activity.
In conclusion, 5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine (CAS: 1496648-74-8) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span from kinase inhibition to antimicrobial development and biological imaging, underscoring its potential to contribute to multiple therapeutic areas. Future research will likely focus on refining its derivatives for improved efficacy and safety, paving the way for novel treatments in oncology, infectious diseases, and beyond.
1496648-74-8 (5-Methoxy-1-methyl-3-(propan-2-yl)-1h-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)